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Abstract

Epivinylquinidine, systematically known as (S)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-
2-yl]-(6-methoxyquinolin-4-yl)methanol and also referred to as 3-Epiquinine or simply
epiquinine, is a diastereomer of the well-known antimalarial drug quinine.[1] It differs from
quinine only in the stereochemical configuration at the C9 position. This subtle structural
change, however, leads to a significant alteration in its biological activity, rendering it practically
inactive as an antimalarial agent when compared to quinine and its other diastereomer,
quinidine.[2] This guide provides a comprehensive overview of the chemical structure, and
physicochemical properties of epivinylquinidine, alongside a detailed experimental protocol for
its synthesis from quinine. While specific biological data for epivinylquinidine is scarce, the
known activities of its stereoisomers, quinidine and quinine, particularly their roles as ion
channel blockers and cytochrome P450 inhibitors, are discussed to provide context for
potential areas of investigation.

Chemical Structure and Identification

Epivinylquinidine is a member of the cinchona alkaloid family, characterized by a quinoline ring
linked to a quinuclidine nucleus via a hydroxymethylene bridge. The key structural feature that
distinguishes epivinylquinidine from quinine is the stereochemistry at the C9 hydroxyl group.
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Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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